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Compound of Interest

Compound Name: FXIIIa-IN-1

CAS No.: 1185726-68-4

Cat. No.: B15616130

Get Quote

Disclaimer: Information regarding a specific molecule designated "FXIIIa-IN-1" is not publicly

available in the reviewed scientific literature. Therefore, these application notes and protocols

are generalized based on the established principles of Factor XIIIa (FXIIIa) inhibition and data

from preclinical studies of other FXIIIa inhibitors. Researchers should adapt these guidelines

based on the specific properties of their test compound.

Introduction to Factor XIIIa and its Inhibition
Factor XIII (FXIII) is a crucial transglutaminase in the final stage of the coagulation cascade.[1]

[2] Upon activation by thrombin and calcium, it becomes activated Factor XIII (FXIIIa), which

catalyzes the formation of covalent cross-links between fibrin monomers.[2][3] This cross-

linking process stabilizes the fibrin clot, increasing its mechanical strength and resistance to

premature degradation by fibrinolytic enzymes like plasmin.[2][4] FXIIIa also cross-links α2-

antiplasmin to fibrin, further protecting the clot from fibrinolysis.[2]

Inhibition of FXIIIa is a therapeutic strategy being explored for the prevention and treatment of

thrombotic diseases.[4] By preventing the stabilization of the fibrin clot, FXIIIa inhibitors are
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expected to produce clots that are more susceptible to lysis, potentially reducing the risk of

vessel occlusion without significantly impairing hemostasis.[4]

FXIIIa-IN-1 is a hypothetical inhibitor of Factor XIIIa. The following sections provide guidance

on its potential application in animal studies based on existing knowledge of FXIIIa inhibitors.

Quantitative Data from Preclinical Studies of FXIIIa
Inhibitors
The following table summarizes data from in vivo studies of various FXIIIa inhibitors. This

information can serve as a starting point for designing studies with a novel inhibitor like FXIIIa-
IN-1.
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Signaling Pathway of FXIIIa in Coagulation
The following diagram illustrates the role of Factor XIIIa in the final stages of the coagulation

cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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